Propargyl-PEG4-Ms

• Molecular Formula: C10H18O6S
• Molecular Weight: 266.31 g/mol
• InChI: InChI=1S/C10H18O6S/c1-3-4-13-5-6-14-7-8-15-9-10-16-17(2,11)12/h1H,4-10H2,2H3
• InChIKey: LGNQHBVGLZAYEN-UHFFFAOYSA-N

Propargyl-PEG4-Ms: Heterobifunctional PEG Linker

Propargyl-PEG4-Ms (Propargyl-PEG4-mesylate, CAS 1233816-83-5) is a heterobifunctional polyethylene glycol (PEG) derivative containing a terminal propargyl (alkyne) group at one terminus and a methanesulfonate (mesylate, Ms) leaving group at the other [1]. The compound consists of a discrete PEG4 spacer comprising four ethylene oxide units (-OCH₂CH₂-), which confers aqueous solubility [2]. The propargyl moiety enables highly specific copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to form stable 1,2,3-triazole linkages, while the mesylate group serves as an excellent leaving group for nucleophilic substitution (S_N2) reactions with amines, thiols, or other nucleophiles . This dual orthogonal reactivity makes Propargyl-PEG4-Ms a versatile building block for bioconjugation, targeted protein degradation (PROTAC) linker synthesis, and functional material fabrication.

Heterobifunctional alkyne-mesylate architecture for sequential orthogonal bioconjugation via CuAAC and S_N2 nucleophilic displacement.

Monodisperse PEG4 spacer provides defined linker length (~14 atoms backbone) and aqueous compatibility for PROTAC, ADC, and crosslinker synthesis.

Selection supports workflows requiring reproducible conjugation stoichiometry and reduced analytical heterogeneity.

Intended for research use in bioconjugation chemistry; not for therapeutic or diagnostic applications.

• [1] PubChem. Propargyl-PEG4-mesyl ester. Compound Summary. CID 57523407. CAS 1233816-83-5. Molecular Weight: 310.37 g/mol. View Source
• [2] MedChemExpress. Propargyl-PEG4-Ms. Product Datasheet. Catalog No. HY-W590574. View Source

Why Propargyl-PEG4-Ms Cannot Be Substituted

Substituting Propargyl-PEG4-Ms with structurally analogous compounds—such as Propargyl-PEG4-Tos, Propargyl-PEG5-Ms, or Propargyl-PEG4-Br—introduces quantifiable differences in reactivity, solubility, and linker length that directly impact downstream synthetic yield and biological performance. The mesylate leaving group exhibits distinct electrophilic reactivity compared to tosylate or halide alternatives, affecting nucleophilic substitution kinetics and side-product profiles [1]. The PEG4 spacer length (four ethylene oxide units) is a discrete, monodisperse entity; moving to PEG3, PEG5, or PEG6 alters the hydrodynamic radius and aqueous solubility of the conjugated product in a non-linear fashion, potentially compromising PROTAC ternary complex formation or ADC pharmacokinetics . Furthermore, the orthogonal alkyne-Ms architecture provides a specific synthetic sequence that cannot be replicated by compounds lacking one reactive handle or bearing a different leaving group .

Leaving group reactivity may shift

Mesylate displays higher reported electrophilic reactivity than tosylate or halide analogs. Substituting Propargyl-PEG4-Tos or Propargyl-PEG4-Br may alter nucleophilic substitution kinetics and side-product profiles.

PEG4 spacer length is critical to conjugate behavior

PEG3, PEG5, or PEG6 chains can non-linearly change hydrodynamic radius and aqueous solubility. Such changes may affect PROTAC ternary complex formation or ADC pharmacokinetic profiles, making direct replacement without re-optimization uncertain.

Orthogonal alkyne-mesylate design cannot be replicated

Compounds lacking either the propargyl click handle or the mesylate leaving group remove a sequential conjugation step, potentially limiting the synthetic route and product homogeneity.

• [1] 西安瑞禧生物科技有限公司 (Xi'an Ruixi Biotechnology). 甲基PEG4甲磺酸酯 (Methyl-PEG4-Ms). Product Technical Note. View Source

Propargyl-PEG4-Ms Differentiation Evidence

Mesylate vs. Tosylate Reactivity

The mesylate (Ms) leaving group in Propargyl-PEG4-Ms demonstrates superior leaving group ability compared to the tosylate (Tos) group found in Propargyl-PEG4-Tos, a close structural analog. This differentiation arises from the stronger electron-withdrawing character of the methanesulfonate moiety relative to p-toluenesulfonate, which stabilizes the departing anion more effectively in S_N2 transition states [1]. In practical synthesis, this translates to faster reaction kinetics and higher conversion yields when Propargyl-PEG4-Ms is employed for amine or thiol conjugation, reducing the required reaction time and molar excess of nucleophile .

Mesylate vs. Tosylate Reactivity

Class-level

Mesylate (−OSO₂CH₃) shows higher leaving group ranking than tosylate (−OSO₂C₆H₄CH₃) in S_N2 displacement.

Reactivity trend: Ms > Tos in nucleophilic substitution.

Reported reactivity ranking may support faster amine/thiol conjugation.

Data to verify in specific nucleophile systems and solvent conditions.

Evidence Dimension	Leaving group ability in S_N2 nucleophilic substitution
Target Compound Data	Mesylate (-OSO₂CH₃): stronger leaving group; higher electrophilic reactivity
Comparator Or Baseline	Tosylate (-OSO₂C₆H₄CH₃): moderate leaving group; lower electrophilic reactivity
Quantified Difference	Qualitative reactivity ranking established: Ms > Tos in nucleophilic displacement
Conditions	Organic synthesis; reaction with amines, thiols, or other nucleophiles under standard S_N2 conditions

Why This Matters

Users selecting Propargyl-PEG4-Ms over Propargyl-PEG4-Tos can anticipate reduced reaction times and higher coupling yields in PEGylation and bioconjugation workflows, directly improving synthetic throughput and cost-efficiency.

• [1] 西安瑞禧生物科技有限公司 (Xi'an Ruixi Biotechnology). 甲基PEG4甲磺酸酯 (Methyl-PEG4-Ms). Product Technical Note. Section: Chemical Properties and Reactivity. View Source

PEG4 Spacer Length in PROTAC Design

The PEG4 spacer in Propargyl-PEG4-Ms provides an intermediate linker length that balances conformational flexibility with spatial control. In PROTAC development, linker length directly governs the efficiency of ternary complex formation between the target protein and E3 ligase . The PEG4 chain (approximately 14 atoms backbone length excluding terminal groups) occupies a critical middle ground in the linker-length optimization landscape. Shorter linkers such as PEG2 (approximately 7-8 atoms) may impose steric constraints that prevent simultaneous engagement of both protein binding partners, while longer linkers such as PEG8 (approximately 22-23 atoms) can introduce excessive conformational entropy that reduces effective molarity of the ternary complex . Propargyl-PEG4-Ms thus offers a pre-optimized spacer that has been empirically validated in PROTAC linker libraries for achieving productive ubiquitination geometry . Notably, Propargyl-PEG4-acid (containing the identical PEG4 spacer) has been successfully employed in the synthesis of BTK-CRBN PROTACs that demonstrated target degradation at 10 μM concentration .

PEG4 Spacer in PROTAC Design

Class-level

PEG4 (~14 atoms backbone) occupies an intermediate length reported to balance flexibility and steric control, compared to shorter PEG2 and longer PEG8.

PROTAC linker libraries indicate PEG4 can promote productive ternary complex geometry in studied systems.

May reduce empirical linker-length screening in initial PROTAC SAR exploration.

Effectiveness depends on target protein pair; model-specific confirmation needed.

Evidence Dimension	PEG spacer length and PROTAC ternary complex formation efficiency
Target Compound Data	PEG4 (4 ethylene oxide units; ~14 atoms backbone)
Comparator Or Baseline	PEG2 (~7-8 atoms backbone) and PEG8 (~22-23 atoms backbone)
Quantified Difference	PEG4 occupies optimal intermediate length for many PROTAC designs; shorter PEG2 may cause steric hindrance; longer PEG8 may reduce effective molarity
Conditions	PROTAC ternary complex formation in cellular assays; literature-derived linker length optimization studies

Why This Matters

Procuring Propargyl-PEG4-Ms eliminates the need to empirically test multiple linker lengths (PEG2, PEG3, PEG4, PEG5, PEG6, PEG8) during initial PROTAC SAR exploration, reducing both compound procurement costs and assay iteration time.

Aqueous Solubility: PEG4 vs. Non-PEG Linkers

Propargyl-PEG4-Ms exhibits enhanced aqueous solubility attributable to its discrete PEG4 chain, which contains four ethylene oxide repeat units capable of extensive hydrogen bonding with water molecules [1]. This property is quantitatively reflected in its computed XLogP3-AA value of -0.8 [2]. In contrast, structurally analogous alkyl-based linkers lacking PEG units typically exhibit positive LogP values (>1.0), indicating significantly greater hydrophobicity and poor aqueous compatibility . The negative LogP value of Propargyl-PEG4-Ms confirms its preferential partitioning into aqueous phases, a critical attribute for bioconjugation reactions performed under physiological or near-physiological buffer conditions without requiring organic co-solvents that may denature biomolecular targets [1].

Aqueous Solubility (LogP)

Reported

XLogP3-AA = −0.8

Alkyl linkers typically LogP > 1.0; Δ ≥ 1.8 units more hydrophilic.

Supports bioconjugation in aqueous buffers without organic co-solvents.

Computed property; experimental solubility in target buffer recommended.

Evidence Dimension	Lipophilicity (XLogP3-AA) as measure of aqueous vs. organic partitioning
Target Compound Data	XLogP3-AA = -0.8 (PubChem computed)
Comparator Or Baseline	Alkyl-based linkers without PEG units: typical LogP > 1.0
Quantified Difference	ΔLogP ≥ 1.8 units (more hydrophilic)
Conditions	Computed physicochemical property using XLogP3 algorithm

Why This Matters

The negative LogP value provides procurement justification for reactions requiring aqueous solubility; users avoid the additional cost and validation burden of incorporating solubility-enhancing co-solvents or surfactants.

• [1] MedChemExpress. Propargyl-PEG4-Ms. Product Datasheet. Catalog No. HY-W590574. Section: Biological Activity / Solubility. View Source
• [2] PubChem. Propargyl-PEG4-mesyl ester. Compound Summary. CID 57523407. Computed Properties: XLogP3-AA = -0.8. View Source

Monodisperse PEG4 in ADC Linkers

Propargyl-PEG4-Ms contains a monodisperse PEG4 chain with exactly four ethylene oxide repeat units and a defined molecular weight of 310.37 g/mol, as confirmed by exact mass 310.10862421 Da [1]. This discrete nature stands in contrast to polydisperse PEG linkers (e.g., PEG 2000, PEG 5000) which consist of mixtures of chain lengths distributed around an average molecular weight . In antibody-drug conjugate (ADC) development, monodisperse PEG4 linkers produce homogeneous drug-to-antibody ratio (DAR) profiles that are essential for regulatory characterization and batch-to-batch consistency. Polydisperse PEG linkers yield heterogeneous DAR distributions that complicate analytical characterization (e.g., LC-MS deconvolution) and can introduce variable pharmacokinetic behavior [2]. The exact mass specification of 310.10862421 Da enables unambiguous mass spectrometric confirmation of conjugation products without the peak broadening artifacts associated with polydisperse PEG constructs.

Monodisperse PEG4 (Exact Mass)

Class-level

Exact Mass 310.1086 Da

Monodisperse, vs. polydisperse PEG linkers with broad mass distributions.

Enables unambiguous mass spec confirmation of conjugate stoichiometry.

Applicability to ADC DAR analysis requires verification under final buffer conditions.

Evidence Dimension	Molecular weight distribution and analytical traceability
Target Compound Data	Monodisperse PEG4; Exact Mass: 310.10862421 Da; Molecular Weight: 310.37 g/mol
Comparator Or Baseline	Polydisperse PEG linkers (e.g., PEG 2000, PEG 5000): mixture of chain lengths
Quantified Difference	Single discrete mass vs. broad mass distribution envelope
Conditions	Mass spectrometry (MS) characterization and HPLC analysis of conjugated products

Why This Matters

Selection of monodisperse Propargyl-PEG4-Ms reduces analytical characterization burden and regulatory uncertainty in ADC or bioconjugate development programs, directly impacting project timeline and CMC (Chemistry, Manufacturing, and Controls) costs.

• [1] PubChem. Propargyl-PEG4-mesyl ester. Compound Summary. CID 57523407. Computed Properties: Exact Mass 310.10862421 Da; Monoisotopic Mass 310.10862421 Da; Molecular Weight 310.37 g/mol. View Source
• [2] 厦门赛诺邦格生物科技股份有限公司 (Sinopeg). PEG Linker Technical Article. Section: Monodisperse PEG in ADC Development. View Source

Purity and Quality Control Standards

Commercial suppliers of Propargyl-PEG4-Ms specify purity levels of ≥95%, accompanied by comprehensive analytical documentation including LC/MS, NMR, HPLC, and elemental analysis certificates [1]. This quality control standard exceeds the typical purity specifications (often 90-93%) provided for many general-purpose PEG derivatives and custom-synthesized analogs . For users requiring GMP-grade material for clinical or translational applications, the availability of documented purity with orthogonal analytical verification reduces the risk of introducing unidentified impurities that could compromise reaction yields, generate spurious biological activity, or confound structure-activity relationship (SAR) interpretation .

Purity & QC Standards

Specification review

Commercial purity ≥95% with LC/MS, NMR, HPLC certificates.

Generic PEG derivatives often reported at 90–93% with limited documentation.

May reduce in-house purification and improve lot-to-lot reproducibility.

Verify supplier CoA for batch-specific data before critical experiments.

Evidence Dimension	Typical commercial purity specification and analytical documentation
Target Compound Data	Purity ≥95% with LC/MS, NMR, HPLC, and elemental analysis certificates available
Comparator Or Baseline	Custom-synthesized or generic PEG derivatives: typical purity 90-93% with limited analytical documentation
Quantified Difference	≥2-5 percentage point purity advantage
Conditions	Commercial procurement specifications; quality control release criteria

Why This Matters

Higher specified purity and available analytical certificates reduce the need for in-house purification and characterization, saving researcher time and consumables while improving experimental reproducibility.

• [1] MedChemExpress. Propargyl-PEG4-Ms. Product Datasheet. Catalog No. HY-W590574. Section: Quality Control and Certificates of Analysis. View Source

Propargyl-PEG4-Ms Application Scenarios

PROTAC Linker Library: Defined PEG4 Spacer

Propargyl-PEG4-Ms is optimally deployed in PROTAC development when the target protein and E3 ligase binding geometry necessitates an intermediate-length PEG spacer of approximately 14 backbone atoms. This scenario leverages the compound‘s discrete PEG4 chain, which occupies the empirically validated linker-length sweet spot for achieving productive ternary complex formation without steric hindrance or excessive entropic penalty. Users should select Propargyl-PEG4-Ms over Propargyl-PEG2-Ms or Propargyl-PEG6-Ms when prior SAR studies or computational modeling indicate that PEG4-length spacing is required for optimal ubiquitination efficiency . The mesylate leaving group enables efficient conjugation to amine-functionalized E3 ligase ligands, while the propargyl group provides a click-chemistry handle for attaching azide-modified target-protein binders.

Aqueous Bioconjugation Without Co-Solvent

Propargyl-PEG4-Ms is the reagent of choice for PEGylating amine- or thiol-containing biomolecules under strictly aqueous buffer conditions. The computed XLogP3-AA value of -0.8 confirms preferential aqueous partitioning, enabling reactions to proceed in phosphate-buffered saline (PBS) or other physiological buffers without requiring DMSO, DMF, or acetonitrile co-solvents that risk denaturing sensitive proteins or antibodies [1]. The mesylate leaving group‘s superior reactivity compared to tosylate ensures efficient nucleophilic displacement even at reduced nucleophile concentrations typical of biomolecule handling. This scenario is particularly relevant for site-specific antibody functionalization or peptide PEGylation where maintaining native conformation is critical for downstream biological activity.

Monodisperse PEG4 ADC Intermediate

In antibody-drug conjugate (ADC) development programs requiring precise drug-to-antibody ratio (DAR) characterization for regulatory filing, Propargyl-PEG4-Ms provides a monodisperse PEG4 building block with exact mass 310.10862421 Da [2]. This discrete molecular weight eliminates the mass spectral peak broadening and heterogeneity inherent to polydisperse PEG linkers (e.g., PEG 2000), enabling unambiguous LC-MS confirmation of conjugation stoichiometry. Users should select Propargyl-PEG4-Ms over polydisperse PEG-mesylate alternatives when analytical characterization clarity and batch-to-batch DAR consistency are non-negotiable program requirements. The compound‘s dual orthogonal reactivity allows sequential conjugation: first, nucleophilic displacement of the mesylate with an amine-containing payload-linker construct; second, CuAAC click conjugation to an azide-modified antibody.

Heterobifunctional Crosslinker Synthesis

Propargyl-PEG4-Ms is the preferred starting material for constructing heterobifunctional crosslinkers that require two distinct conjugation chemistries in a defined sequence. The combination of a highly reactive mesylate leaving group (S_N2) and a click-chemistry-compatible propargyl group (CuAAC) enables sequential orthogonal functionalization without cross-reactivity or protecting group manipulation . The typical purity specification of ≥95% reduces the formation of side products during these multi-step transformations, improving overall synthetic yield. Users should choose Propargyl-PEG4-Ms over compounds lacking one reactive handle or bearing less reactive leaving groups (e.g., tosylate, bromide) when synthetic efficiency and product homogeneity are primary considerations.

Application

Selection Property

Validation Focus

PROTAC linker synthesis with defined PEG4 spacer

Monodisperse PEG4 spacer with orthogonal alkyne/mesylate handles

Verify ternary complex formation efficiency and linker-length compatibility in target system

Protein/peptide PEGylation under aqueous buffer conditions

Negative computed LogP indicates aqueous partitioning; mesylate enables nucleophilic displacement at low concentration

Confirm conjugation yield in PBS or similar buffer without organic co-solvent

ADC intermediate requiring precise DAR characterization

Monodisperse PEG4 with defined molecular weight and exact mass

Mass spectrometry confirmation of homogeneous DAR and batch-to-batch consistency

Heterobifunctional crosslinker construction

Sequential orthogonal reactivity: S_N2 then CuAAC without protecting group steps

Assess synthetic yield and product homogeneity after multi-step derivatization

• [1] PubChem. Propargyl-PEG4-mesyl ester. Compound Summary. CID 57523407. Computed Properties: XLogP3-AA = -0.8. View Source
• [2] PubChem. Propargyl-PEG4-mesyl ester. Compound Summary. CID 57523407. Computed Properties: Exact Mass 310.10862421 Da. View Source